Cas no 1261775-92-1 (1-(2-Bromo-3-fluorophenyl)propan-1-one)

• Product Name: 1-(2-Bromo-3-fluorophenyl)propan-1-one
• CAS No: 1261775-92-1
• MF: C₉H₈BrFO
• MW: 231.061625480652
• CID: 1084237
• PubChem ID: 73553757
• Update Time: 2025-04-20

1-(2-Bromo-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-3-fluorophenyl)propan-1-one
• 1-(2-Bromo-3-fluorophenyl)-1-propanone
• DTXSID401275430
• 1-Propanone, 1-(2-bromo-3-fluorophenyl)-
• 1261775-92-1

• Inchi： 1S/C9H8BrFO/c1-2-8(12)6-4-3-5-7(11)9(6)10/h3-5H,2H2,1H3
• InChI Key： FYLJUZRUBKUSPC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CC)=O)F

Computed Properties

• Exact Mass: 229.974
• Monoisotopic Mass: 229.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.7±25.0 ºC (760 Torr),
• Flash Point: 116.3±23.2 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones